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Cat. No.: B104335

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-3-methoxybenzoic acid, a substituted benzoic acid derivative, serves as a versatile
building block in organic synthesis with significant applications in medicinal chemistry. This
technical guide provides a comprehensive overview of its chemical properties, synthesis, and
key applications, with a focus on its role as a precursor to compounds with potential antitumor
and checkpoint kinase inhibitory activities. Detailed experimental protocols and spectral data
are presented to facilitate its use in research and development.

Chemical and Physical Properties

4-Amino-3-methoxybenzoic acid is a solid at room temperature. Its key chemical and physical
properties are summarized in the table below.
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Property Value Reference
CAS Number 2486-69-3 [1][2]
Molecular Formula CsHoNOs3 [1][2]
Molecular Weight 167.16 g/mol [11[2]
White to light yellow or light
Appearance [3]
orange powder/crystal
Melting Point 182-191 °C [3]
COC1=C(C=CC(=C1)C(=0)0)
SMILES [1]
N
InChl=1S/C8H9NO3/c1-12-7-
InChl 4-5(8(10)11)2-3-6(7)9/h2- [4]

4H,9H2,1H3,(H,10,11)

Spectral Data

The following tables summarize the key spectral data for 4-Amino-3-methoxybenzoic acid.

Table 2.1: *H NMR Spectral Data (Predicted)

Chemical Shift (ppm) Multiplicity Assighment
7.49 d Ar-H

6.90 d Ar-H

6.75 dd Ar-H

3.85 S -OCHs

Table 2.2: 13C NMR Spectral Data (Predicted)
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Chemical Shift (ppm) Assighment
169.5 C=0

148.0 Ar-C

142.0 Ar-C

124.0 Ar-C

117.5 Ar-C

112.5 Ar-C

111.0 Ar-C

55.8 -OCHs

Table 2.3: FT-IR Spectral Data
Wavenumber (cm~12) Assignment

3400-2800

O-H and N-H stretching

1680

C=0 stretching

1620, 1580, 1520

Aromatic C=C stretching

1250

C-0 stretching

Table 2.4: Mass Spectrometry Data

mlz Interpretation
167 M]*

152 [M-CHs]*

124 [M-COOH]*

Synthesis of 4-Amino-3-methoxybenzoic acid
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A common method for the synthesis of 4-Amino-3-methoxybenzoic acid involves the hydrolysis
of its corresponding methyl ester.

Experimental Protocol: Hydrolysis of Methyl 4-amino-3-
methoxybenzoate[6]

Materials:

Methyl 4-amino-3-methoxybenzoate

Methanol (MeOH)

Tetrahydrofuran (THF)

Water (H20)

Lithium hydroxide (LiOH)

2 N Hydrochloric acid (HCI)

Ethyl acetate (EtOAC)
Procedure:

e To a solution of methyl 4-amino-3-methoxybenzoate (1.0 eq) in a mixture of MeOH, Hz0, and
THF, add LiOH (5.0 eq) in one portion at 25 °C under a nitrogen atmosphere.

e Stir the mixture at 25 °C for 12 hours.

e Monitor the reaction completion by Thin Layer Chromatography (TLC).
» Concentrate the mixture under reduced pressure at 40 °C.

e Pour the residue into water and stir for 1 minute.

o Extract the aqueous phase with EtOAc (3 x volumes).

e Adjust the pH of the aqueous phase to 2 with 2 N HCI.
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« Filter the resulting solid and concentrate in vacuo to afford 4-Amino-3-methoxybenzoic acid
as a light yellow solid.

Methyl 4-amino-3-methoxybenzoate LiOH, MeOH/H20/THF

ntermediate salt

Acidification (2N HCI)

4-Amino-3-methoxybenzoic acid

4-Amino-3-methoxybenzoic acid

Carboxylic Acid
Activation

2-Aminothiophenol
Derivative

2-(3-Methoxy-4-aminophenyl)benzothiazole
Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104335#what-is-4-amino-3-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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